C-2 vs. C-3 Tetrazole Positional Isomerism: Distinct Molecular Topology for Target Engagement
The target compound anchors the 1H-tetrazol-5-ylmethoxy group at the C-2 position of the benzochromenone ring, whereas the most abundant commercially cataloged analog—3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS 896856-55-6)—places the identical substituent at C-3 . This positional shift alters the spatial orientation of the tetrazole hydrogen-bond donor/acceptor array relative to the lactone carbonyl and the aromatic plane. In the broader tetrazole-linked benzochromene series, positional isomerism has been correlated with differential cytotoxicity profiles: C-2 tetrazole-substituted benzochromenes (1-(substitutedphenyl)-2-(1H-tetrazol-5-yl)-1H-benzo[f]chromene-3-amines) yielded compounds with IC50 values of 15–33 μM against MCF-7, Caco-2, HeLa, and SKBR-3 cancer cell lines, approaching the potency of 5-fluorouracil (IC50 10–17 μM) in the same assays [1]. Although direct data for the target compound are not yet reported in primary literature, the regiochemical distinction from the C-3 isomer means these two compounds cannot be assumed to share binding modes, selectivity windows, or polypharmacology profiles [2].
| Evidence Dimension | Tetrazole attachment position on benzochromenone core |
|---|---|
| Target Compound Data | C-2 attachment (3-methyl-2-(1H-tetrazol-5-ylmethoxy)-substituted) |
| Comparator Or Baseline | C-3 attachment (3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one, CAS 896856-55-6) |
| Quantified Difference | C-2 vs. C-3 regiochemistry; C-2-substituted benzochromene analogs demonstrate IC50 of 15–33 μM across four cancer lines (cross-study comparable data from related scaffold) [1] |
| Conditions | Structural comparison based on IUPAC nomenclature and CAS registration; anticancer activity data from Gorle et al. 2017 using MTT assay in MCF-7, Caco-2, HeLa, SKBR-3 cell lines for related C-2 tetrazole benzochromenes [1]. |
Why This Matters
Procurement of the C-3 positional isomer as a substitute for the C-2 target compound introduces an unquantified risk of altered target binding and biological readout, making them non-fungible in SAR campaigns.
- [1] Gorle S, Maddila S, Maddila SN, Naicker K, Singh M, Singh P, Jonnalagadda SB. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Anticancer Agents Med Chem. 2017;17(3):464-470. View Source
- [2] Suppr Wilddata. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Chinese summary; compounds 3d, 3e, 3f IC50 15-33 μM vs. 5-FU 10-17 μM. View Source
